(4Z)-2-(4-tert-butyl-1,3-thiazol-2-yl)-4-[(2-methyl-6-nitrophenyl)hydrazinylidene]-5-phenylpyrazol-3-one
(4Z)-2-(4-tert-butyl-1,3-thiazol-2-yl)-4-[(2-methyl-6-nitrophenyl)hydrazinylidene]-5-phenylpyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1025801
InChI:
InChI=1S/C23H22N6O3S/c1-14-9-8-12-16(29(31)32)18(14)25-26-20-19(15-10-6-5-7-11-15)27-28(21(20)30)22-24-17(13-33-22)23(2,3)4/h5-13,25H,1-4H3/b26-20-
SMILES:
CC1=C(C(=CC=C1)[N+](=O)[O-])NN=C2C(=NN(C2=O)C3=NC(=CS3)C(C)(C)C)C4=CC=CC=C4
Molecular Formula:
C23H22N6O3S
Molecular Weight:
462.5 g/mol
(4Z)-2-(4-tert-butyl-1,3-thiazol-2-yl)-4-[(2-methyl-6-nitrophenyl)hydrazinylidene]-5-phenylpyrazol-3-one
CAS No.:
Cat. No.: VC1025801
Molecular Formula: C23H22N6O3S
Molecular Weight: 462.5 g/mol
* For research use only. Not for human or veterinary use.
![(4Z)-2-(4-tert-butyl-1,3-thiazol-2-yl)-4-[(2-methyl-6-nitrophenyl)hydrazinylidene]-5-phenylpyrazol-3-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C23H22N6O3S |
|---|---|
| Molecular Weight | 462.5 g/mol |
| IUPAC Name | (4Z)-2-(4-tert-butyl-1,3-thiazol-2-yl)-4-[(2-methyl-6-nitrophenyl)hydrazinylidene]-5-phenylpyrazol-3-one |
| Standard InChI | InChI=1S/C23H22N6O3S/c1-14-9-8-12-16(29(31)32)18(14)25-26-20-19(15-10-6-5-7-11-15)27-28(21(20)30)22-24-17(13-33-22)23(2,3)4/h5-13,25H,1-4H3/b26-20- |
| Standard InChI Key | VBQNZURSGCZOEJ-QOMWVZHYSA-N |
| Isomeric SMILES | CC1=C(C(=CC=C1)[N+](=O)[O-])N/N=C\2/C(=NN(C2=O)C3=NC(=CS3)C(C)(C)C)C4=CC=CC=C4 |
| SMILES | CC1=C(C(=CC=C1)[N+](=O)[O-])NN=C2C(=NN(C2=O)C3=NC(=CS3)C(C)(C)C)C4=CC=CC=C4 |
| Canonical SMILES | CC1=C(C(=CC=C1)[N+](=O)[O-])NN=C2C(=NN(C2=O)C3=NC(=CS3)C(C)(C)C)C4=CC=CC=C4 |
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